Cas no 1081849-77-5 (1,5-dichloro-2-methoxy-4-(trifluoromethyl)benzene)

• Product Name: 1,5-dichloro-2-methoxy-4-(trifluoromethyl)benzene
• CAS No: 1081849-77-5
• MF: C₈H₅Cl₂F₃O
• MW: 245.025911092758
• MDL: MFCD28291786
• CID: 4570492
• Update Time: 2025-11-02

1,5-dichloro-2-methoxy-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,5-dichloro-2-methoxy-4-(trifluoromethyl)benzene

• MDL： MFCD28291786
• Inchi： 1S/C8H5Cl2F3O/c1-14-7-2-4(8(11,12)13)5(9)3-6(7)10/h2-3H,1H3
• InChI Key： DNBBCDSATAHBPV-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(Cl)=C(C(F)(F)F)C=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 1,5-dichloro-2-methoxy-4-(trifluoromethyl)benzene

1,5-Dichloro-2-methoxy-4-(trifluoromethyl)benzene (CAS 1081849-77-5): Properties, Applications, and Market Insights

1,5-Dichloro-2-methoxy-4-(trifluoromethyl)benzene (CAS 1081849-77-5) is a specialized aromatic compound that has gained significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique trifluoromethyl and methoxy functional groups, serves as a versatile intermediate in organic synthesis. Its molecular formula is C₈H₅Cl₂F₃O, and it exhibits distinct chemical properties that make it valuable for various applications.

The growing demand for fluorinated aromatic compounds in drug discovery and agrochemical development has positioned 1,5-dichloro-2-methoxy-4-(trifluoromethyl)benzene as a key building block. Researchers and manufacturers are increasingly exploring its potential due to the electron-withdrawing effects of the trifluoromethyl group, which can enhance the biological activity of derived molecules. This aligns with current trends in green chemistry and sustainable synthesis, where efficient intermediates like this compound play a crucial role.

One of the most searched questions related to this compound is: "What are the applications of 1,5-dichloro-2-methoxy-4-(trifluoromethyl)benzene in pharmaceuticals?" The answer lies in its utility as a precursor for active pharmaceutical ingredients (APIs). The methoxy and chloro substituents provide reactive sites for further functionalization, making it ideal for constructing complex molecules. Additionally, the trifluoromethyl group is known to improve metabolic stability and bioavailability, which are critical factors in drug design.

Another trending topic in the chemical industry is the use of halogenated benzene derivatives in material science. 1,5-Dichloro-2-methoxy-4-(trifluoromethyl)benzene has shown promise in the development of advanced polymers and liquid crystals. Its structural features contribute to thermal stability and electronic properties, making it suitable for high-performance materials. This has led to increased interest from researchers working on OLEDs and organic semiconductors.

From a market perspective, the global demand for trifluoromethyl-substituted aromatics is on the rise, driven by their applications in crop protection chemicals and pharmaceutical intermediates. The compound's CAS number, 1081849-77-5, is frequently searched in chemical databases, reflecting its importance in industrial and academic research. Suppliers and manufacturers are focusing on scalable synthesis methods to meet this growing demand while adhering to environmental regulations.

In terms of synthesis, 1,5-dichloro-2-methoxy-4-(trifluoromethyl)benzene can be prepared through selective chlorination and methoxylation of precursor molecules. Recent advancements in catalytic fluorination have improved the efficiency of introducing the trifluoromethyl group, reducing waste and energy consumption. These innovations align with the principles of green chemistry, a hot topic in modern chemical research.

Safety and handling of 1,5-dichloro-2-methoxy-4-(trifluoromethyl)benzene are also common search queries. While not classified as highly hazardous, proper laboratory practices should be followed when working with this compound. It is essential to use appropriate personal protective equipment (PPE) and work in well-ventilated areas, as with any chemical substance.

The future outlook for 1,5-dichloro-2-methoxy-4-(trifluoromethyl)benzene appears promising, with potential applications expanding into electronic materials and specialty chemicals. As research continues to uncover new uses for this versatile intermediate, its market value is expected to grow. Companies investing in custom synthesis and contract manufacturing of such compounds are likely to benefit from these emerging opportunities.

For researchers and industry professionals seeking high-quality 1,5-dichloro-2-methoxy-4-(trifluoromethyl)benzene, it is crucial to source from reputable suppliers who provide comprehensive analytical data, including HPLC, GC, and NMR spectra. The compound's purity and consistency are vital for reproducible results in both research and industrial applications.

In conclusion, 1,5-dichloro-2-methoxy-4-(trifluoromethyl)benzene (CAS 1081849-77-5) represents an important class of fluorinated aromatic compounds with wide-ranging applications. Its unique combination of substituents makes it valuable for pharmaceutical development, material science, and specialty chemical synthesis. As the chemical industry continues to evolve, this compound is poised to play an increasingly significant role in innovative research and industrial processes.